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Compound of Interest

Compound Name:
1-(2-Bromo-5-

nitrophenyl)ethanone

Cat. No.: B3148593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Bromo-5-nitrophenyl)ethanone is a substituted acetophenone derivative that holds

significant interest within the scientific community, particularly in the realms of organic synthesis

and medicinal chemistry. Its trifunctional nature, featuring a reactive ketone, a bromine atom,

and a nitro group, makes it a versatile building block for the synthesis of a wide array of more

complex molecules. This guide provides a comprehensive overview of the chemical properties,

synthesis, and potential applications of this compound, with a focus on data relevant to

research and development.

Chemical Properties
A thorough understanding of the physicochemical properties of 1-(2-Bromo-5-
nitrophenyl)ethanone is fundamental for its application in research and synthesis. The key

properties are summarized in the table below.
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Property Value Reference

CAS Number 65130-31-6 [1][2][3][4][5]

Molecular Formula C₈H₆BrNO₃ [1][2][3][4][5]

Molecular Weight 244.04 g/mol [1][6]

Appearance White to off-white solid

Melting Point Not available

Boiling Point Not available

Solubility Not available

Storage Store at room temperature [3][4]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 1-(2-Bromo-
5-nitrophenyl)ethanone. While a complete set of experimental spectra is not readily available

in the public domain, typical spectral features can be predicted based on the analysis of

structurally similar compounds.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the

aromatic protons, influenced by the electron-withdrawing bromo and nitro groups, and a

characteristic singlet for the methyl protons of the acetyl group.

¹³C NMR Spectroscopy: The carbon NMR spectrum would reveal unique signals for each

carbon atom in the molecule, including the carbonyl carbon, the aromatic carbons, and the

methyl carbon.

Infrared (IR) Spectroscopy: The IR spectrum would likely exhibit characteristic absorption

bands for the carbonyl group (C=O) of the ketone, the aromatic C-C bonds, the C-Br bond, and

the nitro group (N-O) stretching vibrations.

Mass Spectrometry (MS): The mass spectrum is expected to show the molecular ion peak

corresponding to the molecular weight of the compound, along with fragmentation patterns

resulting from the loss of functional groups such as the methyl, acetyl, and nitro moieties.
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Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 1-(2-Bromo-5-
nitrophenyl)ethanone is not widely published, a general approach can be inferred from the

synthesis of analogous compounds like 2-bromo-1-(3-nitrophenyl)ethanone.[7] A plausible

synthetic route involves the bromination of a suitable acetophenone precursor.

Hypothetical Synthesis Workflow
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Hypothetical Synthesis Workflow for 1-(2-Bromo-5-nitrophenyl)ethanone

Reaction Setup

Work-up and Isolation

Purification

Starting Material:
2-Acetamido-5-nitrotoluene

Addition of Brominating Agent
(e.g., N-Bromosuccinimide)

and a radical initiator
in a suitable solvent (e.g., CCl₄)

Step 1

Reflux under inert atmosphere

Step 2

Cooling and Quenching
of the reaction mixture

Step 3

Extraction with an
organic solvent (e.g., CH₂Cl₂)

Step 4

Washing with aqueous solutions
(e.g., NaHCO₃, brine)

Step 5

Drying over anhydrous Na₂SO₄

Step 6

Solvent removal under
reduced pressure

Step 7

Column Chromatography
(Silica gel, eluent: e.g., petroleum ether/ethyl acetate)

Step 8

Recrystallization from a
suitable solvent system

Step 9

Pure 1-(2-Bromo-5-nitrophenyl)ethanone

Step 10

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b3148593?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3148593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A logical workflow for the synthesis and purification of 1-(2-Bromo-5-
nitrophenyl)ethanone.

Experimental Protocol (Adapted from a similar
synthesis)[7]

Reaction Setup: To a stirred solution of the appropriate acetophenone precursor in a suitable

solvent (e.g., chloroform), add the brominating agent (e.g., bromine) dropwise at a controlled

temperature (e.g., 0–5 °C).

Reaction: Stir the reaction mixture at room temperature for a specified period (e.g., 2 hours).

Work-up: Pour the reaction mixture into ice-cold water. Separate the organic layer and wash

it sequentially with water, a mild base solution (e.g., 10% aq. sodium bicarbonate), and brine.

Isolation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄) and

concentrate it under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of petroleum ether and ethyl acetate). Further

purification can be achieved by recrystallization from a suitable solvent.

Potential Applications in Drug Development
Substituted acetophenones are recognized as valuable scaffolds in medicinal chemistry. The

presence of the bromo and nitro functional groups on the phenyl ring of 1-(2-Bromo-5-
nitrophenyl)ethanone provides multiple reactive sites for further chemical transformations,

making it an attractive starting material for the synthesis of biologically active molecules.

Role as a Synthetic Intermediate
The bromine atom can be readily displaced by nucleophiles or participate in various cross-

coupling reactions (e.g., Suzuki, Heck, Sonogashira) to introduce diverse substituents. The

nitro group can be reduced to an amine, which is a key functional group in many

pharmaceuticals. The ketone functionality can undergo a variety of reactions, including

condensation and reduction, to build more complex molecular architectures. These
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transformations allow for the generation of libraries of compounds for screening in drug

discovery programs.

Potential Biological Activities of Derivatives
Derivatives of bromo-nitroacetophenones are being investigated for a range of pharmacological

activities. For instance, some acetophenone derivatives have shown potential as enzyme

inhibitors, which is a critical area of drug development.[8] The structural motifs accessible from

1-(2-Bromo-5-nitrophenyl)ethanone may be relevant to the development of inhibitors for

various enzymes, including protein tyrosine phosphatases and kinases.

Logical Relationship in Drug Discovery
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Role of 1-(2-Bromo-5-nitrophenyl)ethanone in Drug Discovery

Chemical Transformations

1-(2-Bromo-5-nitrophenyl)ethanone
(Versatile Building Block)

Modification at
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(e.g., Reduction)

Modification at
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(e.g., Condensation)

Diverse Compound Library

High-Throughput Screening

Hit Compound Identification

Lead Optimization

Drug Candidate
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Caption: The central role of 1-(2-Bromo-5-nitrophenyl)ethanone in a typical drug discovery

workflow.

Safety and Handling
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As with any chemical compound, proper safety precautions should be taken when handling 1-
(2-Bromo-5-nitrophenyl)ethanone. It is advisable to consult the Safety Data Sheet (SDS)

provided by the supplier for detailed information on hazards, handling, and disposal. Standard

laboratory safety practices, including the use of personal protective equipment (PPE) such as

gloves, safety glasses, and a lab coat, are essential. Work should be conducted in a well-

ventilated fume hood.

Conclusion
1-(2-Bromo-5-nitrophenyl)ethanone is a chemical intermediate with considerable potential for

the synthesis of novel compounds with interesting biological activities. While there is a need for

more comprehensive data on its specific physical and chemical properties, the existing

information on related structures highlights its utility as a versatile building block in medicinal

chemistry and drug discovery. Further research into this compound and its derivatives is

warranted to fully explore its potential in the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-(2-Bromo-5-
nitrophenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3148593#1-2-bromo-5-nitrophenyl-ethanone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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